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Compound of Interest

3-Bromo-6-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 199287-82-6
Cat. No.: B3034629

Get Quote

\ J

Application Note: Strategic Utilization of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde in
Pharmaceutical Synthesis

Executive Summary

3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS: 199287-82-6) is a densely functionalized
aromatic scaffold that serves as a high-value "linchpin" intermediate in drug discovery. Its
unique tetrasubstituted core offers four distinct vectors for chemical diversification:

e Aldehyde (-CHO): Gateway to heterocycles (coumarins, chromenes) and Schiff base ligands.
» Hydroxyl (-OH): Nucleophilic handle for cyclization or etherification.

e Bromine (-Br, C3): A reactive site for Palladium-catalyzed cross-coupling (Suzuki,
Sonogashira) to extend the carbon skeleton.

e Fluorine (-F, C6): An ortho-directing group for metallation and a potential site for Nucleophilic
Aromatic Substitution (SNAr) under specific forcing conditions.
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This guide details the handling, reactivity profile, and a validated protocol for converting this
intermediate into a functionalized coumarin scaffold, a common pharmacophore in
anticoagulant, anti-inflammatory, and anticancer therapeutics.

Chemical Profile & Reactivity Map

Before initiating synthesis, it is critical to understand the electronic environment of the
molecule. The ortho-relationship between the hydroxyl and bromine atoms facilitates
regioselective functionalization, while the fluorine atom at the C6 position (ortho to the
aldehyde) significantly alters the electronics of the aldehyde group, making it more electrophilic
than non-fluorinated analogues.

Table 1: Physicochemical Properties

Property Data Critical Note

Verify Certificate of Analysis
CAS Number 199287-82-6 _ _

(CoA) for isomer purity.
Molecular Weight 219.01 g/mol -

) ) Color deepens upon oxidation;

Appearance Pale yellow to off-white solid )

store under inert gas.

Low MP requires careful
Melting Point 52-56 °C handling during vacuum

drying.

N Poor solubility in non-polar

Solubility DMSO, DMF, MeOH, DCM

alkanes (Hexane/Heptane).

More acidic than phenol (pKa
pKa (Phenol) ~6.5-7.0 (Predicted) 10) due to electron-
withdrawing Br/F/CHO.

Visualizing the Reactivity Landscape

The following diagram illustrates the "Divergent Synthesis" capability of this intermediate.
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Caption: Fig 1.[1] Divergent synthetic pathways accessible from the tetra-functionalized core.

Application Protocol: Synthesis of 8-Bromo-5-
fluoro-coumarin-3-carboxylate

This protocol demonstrates the simultaneous utilization of the aldehyde and hydroxyl groups to
construct a heterocyclic core. The resulting coumarin retains the bromine and fluorine atoms,
leaving them available for subsequent library generation (e.g., late-stage Suzuki coupling on
the coumarin ring).

Target Molecule: Ethyl 8-bromo-5-fluoro-2-oxo-2H-chromene-3-carboxylate Reaction Type:
Knoevenagel Condensation followed by intramolecular transesterification.

Materials & Reagents

e Substrate: 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (1.0 equiv)

o Reagent: Diethyl malonate (1.2 equiv)
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o Catalyst: Piperidine (0.1 equiv)
» Acid Additive: Glacial Acetic Acid (0.1 equiv)

o Solvent: Ethanol (Absolute) or Toluene (for azeotropic removal of water if scaling >10g)

Step-by-Step Methodology

e Setup:
o Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

o Note: Ensure glassware is dry. While not strictly moisture-sensitive, water is a byproduct,
so excluding initial moisture helps kinetics.

e Charging:
o Add 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (2.19 g, 10.0 mmol) to the flask.
o Add Ethanol (20 mL). Stir until the solid is mostly dissolved (solution may be yellow).
o Add Diethyl malonate (1.92 g, 1.82 mL, 12.0 mmol).

o Catalyst Addition:

o Add Piperidine (85 mg, ~100 pL, 1.0 mmol) followed immediately by Glacial Acetic Acid
(60 mg, ~60 pL, 1.0 mmol).

o Expert Insight: The combination of piperidine and acetic acid forms a buffered system
(piperidinium acetate) that catalyzes the Knoevenagel condensation without polymerizing
the aldehyde.

e Reaction:
o Heat the mixture to reflux (80 °C).
o Maintain reflux for 3-5 hours.

o Monitoring: Check via TLC (Eluent: 20% Ethyl Acetate in Hexanes).
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» Starting Material R_f: ~0.6 (Aldehyde)
» Product R_f: ~0.4 (Fluorescent spot under UV 254/365 nm).

» Look for the disappearance of the aldehyde spot.

o Work-up (Crystallization Method):
o Cool the reaction mixture to room temperature.

o Cool further to 0—4 °C in an ice bath. The product often precipitates as a crystalline solid
due to the planarity of the coumarin ring.

o Filter the solid using a Buchner funnel.

o Wash the cake with cold ethanol (2 x 5 mL) and then cold hexane (2 x 10 mL) to remove
excess malonate.

« Purification (if no precipitate forms):

o

Evaporate ethanol under reduced pressure.

[¢]

Dissolve residue in Ethyl Acetate (50 mL).

o

Wash with 1M HCI (20 mL) to remove piperidine.

[e]

Wash with Saturated NaHCOs (20 mL) and Brine (20 mL).

o

Dry over NazSOu, filter, and concentrate.

[¢]

Recrystallize from Ethanol/Heptane.

Expected Results & Validation

e Yield: 75-85%
o Appearance: White to pale yellow needles.

e 1H NMR (CDCls, 400 MHz):
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o 0 8.5-8.8 ppm (s, 1H): Characteristic C4-H of the coumarin ring (deshielded by the ester).
o Absence: The aldehyde proton (6 ~10.2 ppm) must be completely absent.

o Aromatic Region: Two doublets (or dd) representing the H6 and H7 protons, showing
coupling to Fluorine.

Strategic Workflow: The "Late-Stage™" Diversification

Once the coumarin scaffold is formed, the Bromine at C8 becomes a prime target for library
expansion. The following workflow describes how to sequence these reactions.

Step 1: Scaffold Formation

(Knoevenagel Cyclization)

Yield: ~80%

8-Bromo-5-fluoro-coumarin

Site-Selective at C-Br

Step 2: Suzuki Coupling
(R-B(OH)2, Pd(dppf)CI2)

C-C Bond Formationé

Critical Paramieters

8-Aryl-5-fluoro-coumarin

(Bioactive Target) Inert Atmosphere (Ar/N2) Base: K2CO3 or Cs2CO3

Click to download full resolution via product page

Caption: Fig 2. Sequential workflow for generating bioactive coumarin libraries.

Safety & Handling Protocols
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Hazard Classification:

o Skin/Eye Irritant: The aldehyde is an irritant.[2][3] The brominated/fluorinated nature
increases lipophilicity, potentially enhancing skin absorption.

e H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[3] Irrit.)
Specific Handling Instructions:

e Dust Control: As a solid, electrostatic dust is common. Weigh inside a fume hood using an
anti-static gun or spatula.

o Waste Disposal: Halogenated organic waste. Do not mix with general organic solvents if your
facility segregates halogenated waste for incineration.

o Incompatibility: Avoid contact with strong oxidizers and strong bases (which will deprotonate
the phenol and cause rapid oxidation/polymerization).

References

e Sigma-Aldrich.3-Bromo-6-fluoro-2-hydroxybenzaldehyde Product Sheet. Retrieved from .

e Hansen, T. V., & Skattebgal, L. (2005).[1][4] "Ortho-Formylation of Phenols; Preparation of 3-
Bromosalicylaldehyde." Organic Syntheses, 82,[4] 64. (Methodological basis for precursor
synthesis). Link

e Singh, F. V., & Wirth, T. (2012).[5] "Hypervalent lodine-Mediated Synthesis of Benzofurans."
Synthesis, 44, 1171-1177.[5] (Context for benzofuran applications).

e Organic Chemistry Portal. "Synthesis of Coumarins." (General Knoevenagel mechanisms).
Link

e PubChem.Compound Summary for 3-Bromo-6-fluoro-2-hydroxybenzaldehyde. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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